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Compound of Interest

Compound Name: Nps 2390

Cat. No.: B1680074

These application notes provide detailed information and protocols for the preparation and use
of NPS-2390, a selective calcium-sensing receptor (CaSR) antagonist, with a focus on its
solubility in Dimethyl Sulfoxide (DMSO). This document is intended for researchers, scientists,
and drug development professionals.

Introduction

NPS-2390 is a potent and selective non-competitive antagonist of the calcium-sensing receptor
(CaSR). It is also reported to act as a noncompetitive antagonist of metabotropic glutamate
receptors mGIluR1 and mGIuR5.[1] Due to its inhibitory action on CaSR, NPS-2390 is a
valuable tool for investigating the physiological and pathological roles of CaSR. Research
indicates its involvement in regulating autophagy and attenuating neuronal apoptosis, making it
relevant for studies in cancer, neurotrauma, and pulmonary hypertension.[2][3][4] Proper
handling and solubilization are critical for accurate and reproducible experimental results.

Solubility of NPS-2390 in DMSO

The solubility of NPS-2390 in DMSO can vary between suppliers and batches. It is crucial to
consult the batch-specific Certificate of Analysis (CoA). The data below represents publicly
available information.
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
To aid dissolution,
warming the solution
DMSO 15.62 mg/mL 50.81 mM to 37°C and
sonicating is
recommended.[5]
Requires sonication
and warming to 60°C.
It is noted that
hygroscopic (water-
absorbed) DMSO can
DMSO 6.25 mg/mL 20.33 mM

significantly reduce
solubility; using a
fresh, unopened
container of DMSO is
advised.[1]

Molecular Weight of NPS-2390: 307.39 g/mol [5]

Experimental Protocols

Protocol for Preparation of a Concentrated Stock
Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of NPS-2390 in DMSO.
Materials:

e NPS-2390 powder

e Anhydrous or low-water content Dimethyl Sulfoxide (DMSO)[1]

 Sterile, conical-bottom polypropylene or glass vials

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.glpbio.com/nps-2390.html
https://www.medchemexpress.com/nps-2390.html
https://www.glpbio.com/nps-2390.html
https://www.medchemexpress.com/nps-2390.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Calibrated precision balance

Pipettes and sterile, filtered pipette tips
Vortex mixer

Water bath or heat block

Sonicator bath

Procedure:

Pre-warming: Before opening, allow the vial of NPS-2390 powder to equilibrate to room
temperature for at least 15-20 minutes to prevent condensation.

Weighing: In a sterile vial, accurately weigh the desired amount of NPS-2390 powder. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.3074 mg of NPS-2390. For
larger volumes, adjust accordingly (e.g., 3.074 mg for 10 mL).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the NPS-2390 powder. It is critical to use DMSO with low water content, as absorbed
moisture can negatively impact solubility.[1]

Initial Mixing: Cap the vial tightly and vortex for 1-2 minutes to create a suspension.
Assisted Dissolution (if necessary):

o Warming: Gently warm the solution in a water bath or on a heat block set to 37°C.[5] For
less soluble batches, warming up to 60°C may be required.[1]

o Sonication: Place the vial in a sonicator bath for 10-15 minutes to break up any remaining
particulates.

o Alternate between warming and sonicating until the solution is clear and all solid has
dissolved.

Sterilization (Optional): If required for sterile cell culture applications, filter the stock solution
through a 0.22 pm syringe filter compatible with DMSO.
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o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[5]

o For long-term storage (up to 6 months), store the aliquots at -80°C.[1]
o For short-term storage (up to 1 month), store at -20°C.[1][5]

Protocol for Preparing Working Solutions

Procedure:
o Thaw a single-use aliquot of the concentrated NPS-2390 stock solution at room temperature.
» Vortex the thawed stock solution briefly to ensure homogeneity.

» Serially dilute the stock solution with the appropriate cell culture medium or experimental
buffer to achieve the final desired working concentration. For example, to prepare a 10 uM
working solution in 10 mL of media from a 10 mM stock, add 10 pL of the stock solution to
the media.

e Mix the working solution thoroughly before adding it to the experimental system.

Signaling Pathways and Workflows
NPS-2390 Signaling Pathway

NPS-2390 acts as an antagonist to the Calcium-Sensing Receptor (CaSR). By inhibiting CaSR,
it has been shown to suppress the PISK/Akt/mTOR signaling pathway. This inhibition leads to a
decrease in autophagy and can influence cellular processes such as proliferation and
apoptosis.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: NPS-2390 Solubility
and Handling in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680074#nps-2390-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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